2-[[5-(4-Fluorophenyl)furan-2-carbonyl]amino]acetic acid

• IUPAC Name: 2-[[5-(4-fluorophenyl)furan-2-carbonyl]amino]acetic acid
• InChI: InChI=1S/C13H10FNO4/c14-9-3-1-8(2-4-9)10-5-6-11(19-10)13(18)15-7-12(16)17/h1-6H,7H2,(H,15,18)(H,16,17)
• InChI Key: WCNAJULFONEAPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C(=O)NCC(=O)O)F
• Molecular Formula: C13H10FNO4
• Molecular Weight: 263.22 g/mol

Description

2-[[5-(4-Fluorophenyl)furan-2-carbonyl]amino]acetic acid, also known as FFA or FFA-1, is a synthetic compound that has been of interest to the scientific community due to its potential applications in the field of medicine. FFA is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[[5-(4-Fluorophenyl)furan-2-carbonyl]amino]acetic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models, making it a potential treatment for metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 2-[[5-(4-Fluorophenyl)furan-2-carbonyl]amino]acetic acid is that it is a relatively small molecule, making it easy to synthesize and manipulate in the laboratory. However, one limitation is that this compound can be difficult to purify, which can make it challenging to obtain pure samples for research.

Future Directions

There are several future directions for research on 2-[[5-(4-Fluorophenyl)furan-2-carbonyl]amino]acetic acid. One area of interest is the development of this compound as a potential treatment for cancer, either alone or in combination with other drugs. Another area of research is the potential use of this compound in the treatment of metabolic disorders such as diabetes. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in medicine.

Synthesis Methods

The synthesis of 2-[[5-(4-Fluorophenyl)furan-2-carbonyl]amino]acetic acid involves several steps, including the reaction of 4-fluorobenzaldehyde with furan-2-carboxylic acid, followed by the addition of aminoacetic acid. The resulting compound is then purified using various techniques, such as column chromatography, to obtain pure this compound.

Scientific Research Applications

2-[[5-(4-Fluorophenyl)furan-2-carbonyl]amino]acetic acid has been studied extensively for its potential applications in the field of medicine. One area of research has focused on the use of this compound as a potential treatment for cancer. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.